Cas no 16723-54-9 (Thiochroman-4-one, 8-methyl-, 1,1-dioxide)

• Product Name: Thiochroman-4-one, 8-methyl-, 1,1-dioxide
• CAS No: 16723-54-9
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 2658585
• PubChem ID: 576311
• Update Time: 2024-02-29

Thiochroman-4-one, 8-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-3,4-dihydro-4-oxo-2H-1-benzothiopyran 1,1-dioxide
• Thiochroman-4-one, 8-methyl-, 1,1-dioxide
• ICENNGTVIUFMJQ-UHFFFAOYSA-N
• 8-methylthiochroman-4-one-1,1-dioxide
• 8-Methyl-2,3-dihydro-4H-thiochromen-4-one 1,1-dioxide #

• Inchi： 1S/C10H10O3S/c1-7-3-2-4-8-9(11)5-6-14(12,13)10(7)8/h2-4H,5-6H2,1H3
• InChI Key： ICENNGTVIUFMJQ-UHFFFAOYSA-N
• SMILES： S1(C2C(C)=CC=CC=2C(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes